Cas no 133921-07-0 (1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate)

• Product name: 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate
• CAS No: 133921-07-0
• MF: C₂₀H₄O₄F₁₀
• MW: 498.22736
• CID: 1242806
• PubChem ID: 10951168

1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, bis(pentafluorophenyl) ester
• bis(2,3,4,5,6-pentafluorophenyl) benzene-1,4-dicarboxylate
• MFCD20274437
• 1,4-bis(2,3,4,5,6-pentafluorophenyl)benzene-1,4-dicarboxylate
• 133921-07-0
• 1Y-0252
• DTXSID90449449
• AKOS025393871
• 1,4-bis(2,3,4,5,6-pentafluorophenyl) benzene-1,4-dicarboxylate
• 1,4-dipentafluorophenyl benzene-1,4-dicarboxylate
• SCHEMBL5889497
• 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate

• Inchi： InChI=1S/C20H4F10O4/c21-7-9(23)13(27)17(14(28)10(7)24)33-19(31)5-1-2-6(4-3-5)20(32)34-18-15(29)11(25)8(22)12(26)16(18)30/h1-4H
• InChI Key： PYBORXJNAPMJTD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)OC2=C(C(=C(C(=C2F)F)F)F)F)C(=O)OC3=C(C(=C(C(=C3F)F)F)F)F

Computed Properties

• Exact Mass: 497.99492
• Monoisotopic Mass: 497.99499023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 5.7

Experimental Properties

• PSA: 52.6

1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)